![molecular formula C10H20Cl2N2 B6191077 {3-cyclopentylbicyclo[1.1.1]pentan-1-yl}hydrazine dihydrochloride CAS No. 2639423-73-5](/img/new.no-structure.jpg)
{3-cyclopentylbicyclo[1.1.1]pentan-1-yl}hydrazine dihydrochloride
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Description
{3-cyclopentylbicyclo[1.1.1]pentan-1-yl}hydrazine dihydrochloride is a chemical compound that has garnered interest in various fields of scientific research. This compound is characterized by its unique bicyclic structure, which includes a cyclopentyl group and a hydrazine moiety. The dihydrochloride form indicates that it is a salt, which can enhance its solubility and stability in aqueous solutions.
Properties
CAS No. |
2639423-73-5 |
|---|---|
Molecular Formula |
C10H20Cl2N2 |
Molecular Weight |
239.2 |
Purity |
95 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of {3-cyclopentylbicyclo[1.1.1]pentan-1-yl}hydrazine dihydrochloride typically involves multiple steps:
Formation of the Bicyclic Core: The initial step often involves the construction of the bicyclo[1.1.1]pentane core. This can be achieved through a [2+2] cycloaddition reaction, where suitable precursors are reacted under high pressure and temperature to form the strained bicyclic structure.
Introduction of the Cyclopentyl Group: The cyclopentyl group can be introduced via a Grignard reaction or other organometallic coupling reactions, where cyclopentyl magnesium bromide or similar reagents are used.
Hydrazine Functionalization: The hydrazine moiety is introduced through a nucleophilic substitution reaction. This step involves reacting the bicyclic intermediate with hydrazine or its derivatives under controlled conditions.
Formation of the Dihydrochloride Salt: The final step involves converting the free base form of the compound into its dihydrochloride salt by treatment with hydrochloric acid.
Industrial Production Methods
In an industrial setting, the production of {3-cyclopentylbicyclo[1.1.1]pentan-1-yl}hydrazine dihydrochloride would likely involve optimization of the above synthetic steps to ensure high yield and purity. This could include the use of continuous flow reactors for better control over reaction conditions and the implementation of purification techniques such as crystallization or chromatography.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The hydrazine group can undergo oxidation reactions, leading to the formation of azo compounds or nitrogen gas.
Reduction: The compound can be reduced to form amines or other reduced derivatives.
Substitution: The hydrazine moiety can participate in nucleophilic substitution reactions, where it is replaced by other nucleophiles.
Common Reagents and Conditions
Oxidizing Agents: Potassium permanganate, hydrogen peroxide.
Reducing Agents: Lithium aluminum hydride, sodium borohydride.
Nucleophiles: Alkyl halides, acyl chlorides.
Major Products
Oxidation: Azo compounds, nitrogen gas.
Reduction: Amines.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
Chemistry
In chemistry, {3-cyclopentylbicyclo[1.1.1]pentan-1-yl}hydrazine dihydrochloride is used as a reagent or intermediate in the synthesis of more complex molecules. Its unique structure makes it a valuable building block in organic synthesis.
Biology
In biological research, this compound can be used to study the effects of hydrazine derivatives on biological systems. It may serve as a model compound for investigating the biochemical pathways involving hydrazine groups.
Medicine
Potential medicinal applications include its use as a precursor in the synthesis of pharmaceutical compounds. Hydrazine derivatives are known for their activity in various therapeutic areas, including oncology and neurology.
Industry
In the industrial sector, {3-cyclopentylbicyclo[1.1.1]pentan-1-yl}hydrazine dihydrochloride may be used in the production of specialty chemicals or as a catalyst in certain chemical reactions.
Mechanism of Action
The mechanism of action of {3-cyclopentylbicyclo[1.1.1]pentan-1-yl}hydrazine dihydrochloride involves its interaction with molecular targets such as enzymes or receptors. The hydrazine group can form covalent bonds with active sites of enzymes, leading to inhibition or activation of enzymatic activity. The bicyclic structure may also play a role in the compound’s binding affinity and specificity.
Comparison with Similar Compounds
Similar Compounds
Cyclopentylamine: Similar in having a cyclopentyl group but lacks the bicyclic structure.
Bicyclo[1.1.1]pentane: Shares the bicyclic core but lacks the hydrazine moiety.
Hydrazine: Contains the hydrazine group but lacks the bicyclic and cyclopentyl components.
Uniqueness
The uniqueness of {3-cyclopentylbicyclo[1.1.1]pentan-1-yl}hydrazine dihydrochloride lies in its combination of a strained bicyclic structure with a hydrazine functional group. This combination imparts unique chemical reactivity and potential biological activity, distinguishing it from other compounds with similar individual components.
This detailed overview provides a comprehensive understanding of {3-cyclopentylbicyclo[111]pentan-1-yl}hydrazine dihydrochloride, covering its synthesis, reactions, applications, and unique characteristics
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